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Compound of Interest

Compound Name:
N-(3-Oxobutanoyl)-L-homoserine

lactone

Cat. No.: B3025828 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-(3-Oxobutanoyl)-L-homoserine lactone. The

following procedures ensure safe operational use and proper disposal of this quorum-sensing

molecule.

Personal Protective Equipment (PPE)
When handling N-(3-Oxobutanoyl)-L-homoserine lactone, it is essential to use appropriate

personal protective equipment to minimize exposure and ensure personal safety. Based on

safety data sheets for similar N-acyl-homoserine lactones, the following PPE is recommended.

PPE Category Item Specification

Eye Protection Safety Glasses
Wear safety glasses with side

shields or goggles.

Hand Protection Gloves
Chemical-resistant gloves

(e.g., nitrile or butyl).

Respiratory Protection Respirator
An N95 (US) or equivalent

respirator is advised.

Body Protection Lab Coat
Wear a standard laboratory

coat.
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Operational Plan: From Receipt to Use
A systematic approach to handling N-(3-Oxobutanoyl)-L-homoserine lactone from the

moment of receipt to its use in experiments is critical for safety and maintaining the integrity of

the compound.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any signs of damage or leakage.

The compound is typically a white solid and should be stored at -20°C for long-term stability.

[1][2][3]

It is stable for at least two years when stored correctly at -20°C.[1][2][3]

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[4]

2. Handling and Preparation:

All handling of the solid compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or aerosols.[4]

Avoid contact with skin and eyes.[4]

When preparing solutions, use chloroform as the recommended solvent.[2][3] Ethanol and

methanol are not recommended as they may open the lactone ring.[2]

Ensure all labware is clean and dry before use.

3. Experimental Use:

Follow standard laboratory procedures when using the compound in experiments.

Avoid generating aerosols or dust.

Wash hands thoroughly after handling.
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Proper disposal of N-(3-Oxobutanoyl)-L-homoserine lactone and any contaminated

materials is crucial to prevent environmental contamination and ensure laboratory safety.

1. Unused Compound:

Dispose of the unused compound as chemical waste in accordance with local, state, and

federal regulations.

Do not dispose of it down the drain or in the regular trash.

2. Contaminated Materials:

Any materials that have come into contact with the compound, such as pipette tips, tubes,

and gloves, should be considered chemical waste.

Collect these materials in a designated, sealed waste container.

3. Waste Container Labeling:

Clearly label the waste container with the name of the chemical and any relevant hazard

information.
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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